Cas no 3900-79-6 (Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide)

Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide is a specialized organic compound featuring a benzenesulfonic acid core substituted with a methyl group and a hydrazide functional group incorporating an isopropylidene moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of heterocyclic compounds or functionalized sulfonamides. Its hydrazide group enables condensation reactions, while the sulfonic acid derivative enhances solubility in polar solvents, facilitating further modifications. The compound’s stability under controlled conditions and well-defined functional groups make it suitable for precise chemical transformations in pharmaceutical or agrochemical research. Proper handling and storage are recommended due to potential sensitivity to moisture or heat.
Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide structure
3900-79-6 structure
Product Name:Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide
CAS No:3900-79-6
MF:C10H14N2O2S
MW:226.295361042023
MDL:MFCD00554278
CID:309544
PubChem ID:265413
Update Time:2025-10-29

Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide
    • 4-methyl-N-(propan-2-ylideneamino)benzenesulfonamide
    • P-TOLUENESULFONYL ACETONE HYDRAZONE
    • 4-methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide
    • AC1L6DWX
    • AC1Q6U0B
    • Acetone tolylsulfonylhydrazone
    • Acetone tosylhydrazone
    • Benzenesulfonic acid, (1-methylethylidene)hydrazide
    • Jsp000397
    • NCIOpen2_007020
    • propan-2-one (toluene-4-sulfonyl)-hydrazone
    • p-Toluenesulfonic acid, isopropylidenehydra
    • toluene-4-sulfonic acid isopropylidenehydrazide
    • Toluenesulfonic acid isopropylidenehydrazide
    • Toluol-4-sulfonsaeure-isopropylidenhydrazid
    • Cellmic K
    • NSC 101352
    • NSC 126963
    • NSC 234742
    • 4-methyl-N-(propan-2-ylideneamino)benzenesulfona
    • AKOS003854312
    • NSC101352
    • 4-methyl-N'-(propan-2-ylidene)benzene-1-sulfonohydrazide
    • MFCD00554278
    • 3900-79-6
    • NSC-126963
    • N-(isopropylideneamino)-4-methyl-benzenesulfonamide
    • Benzenesulfonic acid, 4-methyl-, (1-methylethylidene)hydrazide
    • DTXSID90295347
    • NSC-234742
    • CCG-245420
    • E89480
    • 4-Methyl-N'-(1-methylethylidene)benzenesulfonohydrazide #
    • p-Toluenesulfonic acid, isopropylidenehydrazide
    • NSC126963
    • SCHEMBL6634591
    • XJXJLURHJAVZJI-UHFFFAOYSA-N
    • NSC234742
    • NSC-101352
    • NS00113409
    • Acetone p-tosylhydrazone
    • 4-Methyl-N'-(1-methylethylidene)benzenesulfonohydrazide
    • MDL： MFCD00554278
    • Inchi： 1S/C10H14N2O2S/c1-8(2)11-12-15(13,14)10-6-4-9(3)5-7-10/h4-7,12H,1-3H3
    • InChI Key： XJXJLURHJAVZJI-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(N/N=C(\C)/C)(=O)=O

Computed Properties

  • Exact Mass: 226.07772
  • Monoisotopic Mass: 226.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 159-160 ºC
  • Boiling Point: 350.1°Cat760mmHg
  • Flash Point: 165.5°C
  • Refractive Index: 1.551
  • Solubility: Very slightly soluble (0.72 g/l) (25 º C),
  • PSA: 58.53
  • LogP: 3.14080

Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR71058-10g
4-Methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide
 3900-79-6 95%
10g
 £96.00 2025-02-20
Apollo Scientific
OR71058-25g
4-Methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide
 3900-79-6 95%
25g
 £187.00 2025-02-20
abcr
AB574348-10 g
4-Methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide, 95%; .
 3900-79-6 95%
10g
 €180.40 2023-07-11
abcr
AB574348-25 g
4-Methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide, 95%; .
 3900-79-6 95%
25g
 €306.00 2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536073-10g
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 3900-79-6 98%
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 ￥1028.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536073-25g
4-Methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide
 3900-79-6 98%
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 ￥2011.00 2024-05-15
abcr
AB574348-10g
4-Methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide, 95%; .
 3900-79-6 95%
10g
 €203.30 2025-02-13
abcr
AB574348-25g
4-Methyl-N'-(propan-2-ylidene)benzenesulfonohydrazide, 95%; .
 3900-79-6 95%
25g
 €348.90 2025-02-13
Aaron
AR00CBH9-5g
p-Toluenesulfonyl acetone hydrazone
 3900-79-6 95%
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 $453.00 2025-02-12
Aaron
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p-Toluenesulfonyl acetone hydrazone
 3900-79-6
10g
 $160.00 2023-12-14

Benzenesulfonic acid,4-methyl-, 2-(1-methylethylidene)hydrazide Suppliers

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(CAS:3900-79-6)
Order Number:SFD652
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:3900-79-6)
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Purity:99%
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